molecular formula C19H15BrN6O2 B2418082 5-bromo-N-(4-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)furan-2-carboxamide CAS No. 1172795-40-2

5-bromo-N-(4-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)furan-2-carboxamide

Cat. No. B2418082
CAS RN: 1172795-40-2
M. Wt: 439.273
InChI Key: ZBCZCRBKVBFLKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “5-bromo-N-(4-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)furan-2-carboxamide” is a complex organic molecule that contains several functional groups and heterocyclic rings . It includes a pyrazole ring, a pyrimidine ring, a phenyl ring, and a furan ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.


Molecular Structure Analysis

The molecular structure of this compound is likely to be planar due to the presence of the conjugated system of the pyrazole and pyrimidine rings . The bromine atom attached to the pyrimidine ring would add some steric bulk .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the electron-rich pyrazole and pyrimidine rings, as well as the electron-withdrawing bromine atom . These features could make the compound susceptible to electrophilic aromatic substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure . The presence of the polar amide group and the aromatic rings could make the compound relatively insoluble in water .

Scientific Research Applications

Antimicrobial Activity

Compounds containing the pyrazole moiety have been reported to exhibit antimicrobial activity . This suggests that our compound could potentially be used in the development of new antimicrobial drugs.

Antitumor Activity

Pyrazole-containing compounds have also been found to have antitumor properties . This indicates that our compound could be investigated for its potential use in cancer treatment.

Anti-inflammatory Activity

The anti-inflammatory properties of pyrazole derivatives have been documented in the literature . This suggests that our compound could be used in the treatment of inflammatory diseases.

Antidiabetic Activity

Some pyrazole derivatives have shown antidiabetic activity . This implies that our compound could potentially be used in the management of diabetes.

Antileishmanial Activity

Pyrazole-bearing compounds are known for their potent antileishmanial activities . This suggests that our compound could be used in the treatment of leishmaniasis, a tropical disease caused by Leishmania parasites.

Antimalarial Activity

The synthesized pyrazole derivatives have been evaluated for their in vivo antimalarial activities . This indicates that our compound could potentially be used in the treatment of malaria.

Anti-Alzheimer’s Disease Activity

Pyrazolopyrimidine compounds have been used in the design of pharmaceutical compounds for the treatment of Alzheimer’s disease .

Antioxidant Activity

Compounds containing the pyrazole moiety have been reported to exhibit antioxidant activities . This suggests that our compound could potentially be used in the management of diseases caused by oxidative stress.

Future Directions

Given the structural complexity and the presence of several functional groups, this compound could be a subject of future research in medicinal chemistry . Its potential biological activities could be explored, and it could serve as a starting point for the development of new drugs .

properties

IUPAC Name

5-bromo-N-[4-[(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)amino]phenyl]furan-2-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H15BrN6O2/c1-12-22-17(11-18(23-12)26-10-2-9-21-26)24-13-3-5-14(6-4-13)25-19(27)15-7-8-16(20)28-15/h2-11H,1H3,(H,25,27)(H,22,23,24)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZBCZCRBKVBFLKN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=CC(=N1)N2C=CC=N2)NC3=CC=C(C=C3)NC(=O)C4=CC=C(O4)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H15BrN6O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

439.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-bromo-N-(4-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)furan-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.